Cas no 148982-08-5 (Methanone,1,4-phenylenebis[2-thienyl- (9CI))

Methanone,1,4-phenylenebis[2-thienyl- (9CI) structure
148982-08-5 structure
Product name:Methanone,1,4-phenylenebis[2-thienyl- (9CI)
CAS No:148982-08-5
MF:C16H10O2S2
MW:298.3794
CID:100336
PubChem ID:1520834

Methanone,1,4-phenylenebis[2-thienyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [4-(THIOPHENE-2-CARBONYL)-PHENYL]-THIOPHEN-2-YL-METHANONE
    • [4-(thiophene-2-carbonyl)phenyl]-thiophen-2-ylmethanone
    • 1,4-Di(2-thenoyl)benzene
    • 1,4-dithienoylbenzene
    • 1,4-phenylene bis(2-thienylmethanone)
    • 1,4-DI-(2-THENOYL)BENZENE
    • DTXSID10364084
    • SCHEMBL6793430
    • 148982-08-5
    • (1,4-Phenylene)bis[(thiophen-2-yl)methanone]
    • Methanone,1,4-phenylenebis[2-thienyl- (9CI)
    • Inchi: InChI=1S/C16H10O2S2/c17-15(13-3-1-9-19-13)11-5-7-12(8-6-11)16(18)14-4-2-10-20-14/h1-10H
    • InChI Key: ASUANBAAQYZUSU-UHFFFAOYSA-N
    • SMILES: C1=CSC(C(C2C=CC(C(C3=CC=CS3)=O)=CC=2)=O)=C1

Computed Properties

  • Exact Mass: 298.01200
  • Monoisotopic Mass: 298.01222190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.62000
  • LogP: 4.27160

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